Cas no 1523530-50-8 (Exo-8-Azabicyclo[3.2.1]octane-3-carboxylic acid hydrochloride)

• Product Name: Exo-8-Azabicyclo[3.2.1]octane-3-carboxylic acid hydrochloride
• CAS No: 1523530-50-8
• MF: C₈H₁₄ClNO₂
• MW: 191.655261516571
• MDL: MFCD27956881
• CID: 2094095
• Update Time: 2025-07-18

Exo-8-Azabicyclo[3.2.1]octane-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• exo-8-Azabicyclo[3.2.1]octane-3-carboxylic acid hydrochloride
• endo-8-Azabicyclo[3.2.1]octane-3-carboxylic acid hydrochloride
• (3-exo)-8-azabicyclo[3.2.1]octane-3-carboxylic acid hydrochloride
• (1R,3s,5S)-8-azabicyclo[3.2.1]octane-3-carboxylic acid hydrochloride
• exo-8-Azabicyclo[3.2.1]octane-3-carboxylic acid HCl
• SB10870
• (3-Endo)-8-azabicyclo[3.2.1]octane-3
• Exo-8-Azabicyclo[3.2.1]octane-3-carboxylic acid hydrochloride

• MDL： MFCD27956881
• Inchi： 1S/C8H13NO2.ClH/c10-8(11)5-3-6-1-2-7(4-5)9-6;/h5-7,9H,1-4H2,(H,10,11);1H/t5?,6-,7+;
• InChI Key： MFAUMPVIUINZHM-FXFNDYDPSA-N
• SMILES： Cl.OC(C1C[C@@H]2CC[C@H](C1)N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Topological Polar Surface Area: 49.3

Additional information on Exo-8-Azabicyclo[3.2.1]octane-3-carboxylic acid hydrochloride

Exo-8-Azabicyclo[3.2.1]octane-3-carboxylic acid hydrochloride (CAS No. 1523530-50-8): A Comprehensive Overview

Exo-8-Azabicyclo[3.2.1]octane-3-carboxylic acid hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1523530-50-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of bicyclic azapeptides, which have garnered considerable attention due to their unique structural properties and potential biological activities. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for further investigation in drug development.

The< strong>Exo-8-Azabicyclo[3.2.1]octane-3-carboxylic acid hydrochloride molecule features a highly constrained bicyclic backbone, which is uncommon in natural peptides but offers distinct advantages in terms of binding affinity and specificity. This structural motif has been explored for its ability to mimic natural peptide sequences while avoiding certain metabolic degradation pathways, thereby potentially improving bioavailability and therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding interactions of< strong>Exo-8-Azabicyclo[3.2.1]octane-3-carboxylic acid hydrochloride with various biological targets. Studies suggest that this compound exhibits promising interactions with enzymes and receptors involved in inflammatory pathways, making it a potential lead for the development of novel anti-inflammatory agents. The rigid structure of the bicyclic core helps stabilize the compound’s conformation, which is crucial for effective binding to biological targets.

In addition to its anti-inflammatory potential, preliminary research indicates that< strong>Exo-8-Azabicyclo[3.2.1]octane-3-carboxylic acid hydrochloride may possess neuroprotective properties. The unique scaffold of this compound has been found to interact with specific neurotransmitter receptors, suggesting a role in modulating neural activity. This discovery has sparked interest in exploring its applications in the treatment of neurodegenerative disorders such as Alzheimer’s disease and Parkinson’s disease.

The synthesis of< strong>Exo-8-Azabicyclo[3.2.1]octane-3-carboxylic acid hydrochloride presents unique challenges due to its complex cyclic structure. However, recent innovations in synthetic methodologies, including transition-metal-catalyzed reactions and enzymatic approaches, have made it more feasible to produce this compound on a scalable basis. These advancements have opened up new avenues for exploring its pharmacological properties and developing derivatives with enhanced activity profiles.

Evaluation of the pharmacokinetic properties of< strong>Exo-8-Azabicyclo[3.2.1]octane-3-carboxylic acid hydrochloride has revealed favorable characteristics, including moderate solubility in water and organic solvents, which facilitates formulation development for various administration routes. Furthermore, preliminary toxicology studies indicate that the compound exhibits low toxicity at therapeutic doses, suggesting a good safety profile for further clinical investigation.

The growing body of evidence supporting the potential therapeutic applications of< strong>Exo-8-Azabicyclo[3.2.1]octane-3-carboxylic acid hydrochloride has prompted several pharmaceutical companies to initiate preclinical studies aimed at validating its efficacy and safety in animal models. These studies are crucial for determining the optimal dosing regimens and identifying potential side effects before human trials can commence.

The development of novel drug candidates often involves optimizing synthetic routes to improve yield, purity, and cost-effectiveness.< strong>Exo-8-Azabicyclo[3.2.1]octane-3-carboxylic acid hydrochloride is no exception, with researchers actively exploring alternative synthetic strategies to enhance production efficiency. For instance, biocatalytic methods using engineered enzymes have shown promise in facilitating key steps of the synthesis while minimizing environmental impact.

The future prospects for< strong>Exo-8-Azabicyclo[3.2.1]octane-3-carboxylic acid hydrochloride are promising, with ongoing research focusing on expanding its therapeutic applications beyond anti-inflammation and neuroprotection.< strong>CAS No. 1523530-50-8 will continue to be a key reference point as new derivatives are developed and tested for their efficacy against various diseases.